4-Cyclopropoxy-3-methyl-2-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methyl-2-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-8(14-7-2-3-7)4-5-10-9(6)11(12)13/h4-5,7H,2-3H2,1H3
• InChI Key: HLEATEDSDFNGCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1[N+](=O)[O-])OC2CC2

Description

4-Cyclopropoxy-3-methyl-2-nitropyridine is a nitro-substituted pyridine derivative featuring a cyclopropoxy group at position 4, a methyl group at position 3, and a nitro group at position 2. Pyridine derivatives are pivotal in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and electronic properties.

Preparation Methods

The synthesis of 4-Cyclopropoxy-3-methyl-2-nitropyridine involves several steps, starting from pyridine derivatives. The reaction conditions typically involve low temperatures and specific solvents to achieve high yields and regioselectivity .

Industrial production methods for nitropyridine derivatives often involve continuous flow synthesis techniques, which allow for better control over reaction conditions and scalability . These methods are designed to optimize the yield and purity of the final product while minimizing the production of unwanted by-products.

Chemical Reactions Analysis

4-Cyclopropoxy-3-methyl-2-nitropyridine undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions, using reagents such as hydrogen gas and a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form different derivatives, depending on the reagents and conditions used.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used, but they often include amino derivatives and other substituted pyridines .

Scientific Research Applications

4-Cyclopropoxy-3-methyl-2-nitropyridine has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore the compound’s potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of new materials with specific properties, such as nonlinear optical materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methyl-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects . The compound’s unique structure allows it to bind to specific enzymes and receptors, modulating their activity and influencing cellular processes .

Comparison with Similar Compounds

Key Observations :

• Methoxy-substituted analogs (e.g., 2-Methoxy-4-methyl-5-nitropyridine) exhibit high yields (95%), suggesting efficient synthetic routes for electron-donating alkoxy groups .
• The steric bulk of cyclopropoxy in the target compound may reduce yields compared to methoxy analogs due to hindered nucleophilic attack during synthesis.

Electronic and Steric Properties

• Cyclopropoxy vs. This contrasts with phenoxy groups (e.g., in 2-(4-Methoxyphenoxy)-3-nitropyridine), where aromaticity dominates .
• Nitro Group Position: The nitro group at position 2 in the target compound is meta to the cyclopropoxy group, creating distinct electronic effects compared to analogs with nitro at positions 3 or 3. For instance, 4-Methyl-3-nitropyridin-2-amine has a nitro group at position 3, which may increase resonance stabilization with the amino group .

Physicochemical and Functional Comparisons

Property	4-Cyclopropoxy-3-methyl-2-nitropyridine	2-Methoxy-4-methyl-5-nitropyridine	4-Methyl-3-nitropyridin-2-amine
Lipophilicity	High (cyclopropane ring)	Moderate (methoxy)	Low (amino group)
Solubility	Low in polar solvents	Moderate in polar solvents	High in polar solvents
Bioactivity	Potential agrochemical applications	Intermediate for further reactions	Pharmaceutical lead candidate

Notes:

• The cyclopropoxy group enhances lipophilicity, making the target compound suitable for membrane penetration in agrochemicals .
• Amino-substituted analogs (e.g., 4-Methyl-3-nitropyridin-2-amine) exhibit higher solubility, favoring pharmaceutical applications .